Cas no 890624-27-8 (1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid)

• Product Name: 1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• CAS No: 890624-27-8
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• MDL: MFCD07186519
• CID: 3082007
• PubChem ID: 3163613
• Update Time: 2025-05-21

1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-Butyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• SCHEMBL22639738
• F3250-0673
• STK392456
• 1'-Butyl-3',5'-dimethyl-1H,1'H-[3,4']bipyrazolyl-5-carboxylic acid
• AKOS000269361
• QKB62427
• 3-(1-butyl-3,5-dimethylpyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• Z419911936
• 1'-butyl-3',5'-dimethyl-2H-[3,4'-bipyrazole]-5-carboxylic acid
• MFCD07186519
• 1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• 3-(1-butyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• G19708
• VS-03323
• EN300-41418
• BBL012394
• 890624-27-8
• 1'-butyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylicacid
• CS-0248796

• MDL： MFCD07186519
• Inchi： 1S/C13H18N4O2/c1-4-5-6-17-9(3)12(8(2)16-17)10-7-11(13(18)19)15-14-10/h7H,4-6H2,1-3H3,(H,14,15)(H,18,19)
• InChI Key： BSUAMELCXIVJLE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C(C)=NN(C=2C)CCCC)=NN1)=O

Computed Properties

• Exact Mass: 262.14297583Da
• Monoisotopic Mass: 262.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.8Ų

1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid

Recent Advances in the Study of 1'-Butyl-3',5'-Dimethyl-1H,1'H-3,4'-Bipyrazole-5-Carboxylic Acid (CAS: 890624-27-8)

1'-Butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid (CAS: 890624-27-8) is a bipyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of key enzymatic pathways and its potential as a lead compound for drug development.

The compound's unique structure, featuring a bipyrazole core with a carboxylic acid moiety, makes it a versatile scaffold for the design of novel bioactive molecules. Researchers have explored its interactions with various biological targets, including kinases and inflammatory mediators, highlighting its potential in treating diseases such as cancer and chronic inflammation. The latest synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

Recent in vitro and in vivo studies have demonstrated that 1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid exhibits promising inhibitory effects on specific protein kinases involved in cell proliferation and survival. These findings suggest its potential as a targeted therapy for certain types of cancers. Additionally, its anti-inflammatory properties have been investigated, with results indicating a reduction in pro-inflammatory cytokine production in preclinical models.

Structural-activity relationship (SAR) studies have further elucidated the importance of the butyl and methyl substituents in enhancing the compound's binding affinity and selectivity. Computational modeling and molecular docking simulations have provided insights into the compound's interaction with its biological targets, supporting the design of optimized derivatives with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1'-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid represents a promising candidate for further drug development. Its multifaceted biological activities and synthetic accessibility make it a valuable tool for exploring new therapeutic avenues. Future research should focus on optimizing its pharmacological profile and evaluating its safety and efficacy in human studies.